Cas no 1956382-50-5 (4-(Benzyloxy)-6-bromopyridin-2-ol)

• Product Name: 4-(Benzyloxy)-6-bromopyridin-2-ol
• CAS No: 1956382-50-5
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• CID: 5039419
• Update Time: 2025-10-29

4-(Benzyloxy)-6-bromopyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-6-bromopyridin-2-ol

• Inchi： 1S/C12H10BrNO2/c13-11-6-10(7-12(15)14-11)16-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15)
• InChI Key： HLTGVZGDLQGXAR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(N1)=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3

Additional information on 4-(Benzyloxy)-6-bromopyridin-2-ol

Chemical Profile of 4-(Benzyloxy)-6-bromopyridin-2-ol (CAS No. 1956382-50-5)

4-(Benzyloxy)-6-bromopyridin-2-ol (CAS No. 1956382-50-5) is a significant intermediate in modern pharmaceutical synthesis, exhibiting a unique structural framework that has garnered considerable attention in medicinal chemistry research. This compound, characterized by its brominated pyridine core and benzyloxy substituent, serves as a versatile building block for the development of novel bioactive molecules.

The molecular structure of 4-(Benzyloxy)-6-bromopyridin-2-ol incorporates a bromine atom at the 6-position of the pyridine ring, which is a critical feature for further functionalization via cross-coupling reactions. Such transformations are pivotal in constructing complex heterocyclic scaffolds, which are frequently observed in pharmacologically active compounds. The presence of the benzyloxy group at the 4-position introduces an electron-donating effect, influencing the electronic properties of the molecule and potentially modulating its reactivity in synthetic pathways.

In recent years, the demand for high-quality intermediates like 4-(Benzyloxy)-6-bromopyridin-2-ol has surged due to their applications in the synthesis of targeted therapeutics. The bromine substituent, in particular, has been extensively utilized in palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings, enabling the construction of diverse aryl and vinyl derivatives. These reactions are fundamental in drug discovery pipelines, allowing chemists to explore a wide array of structural modifications.

Current research highlights demonstrate that derivatives of 4-(Benzyloxy)-6-bromopyridin-2-ol have shown promise in various therapeutic areas. For instance, studies have indicated that modifications at the pyridine ring can lead to compounds with enhanced binding affinity to biological targets. The benzyloxy group, while stabilizing the molecule, also provides a handle for further derivatization, such as oxidation or reduction reactions, which can fine-tune the pharmacokinetic properties of the final drug candidates.

The synthesis of 4-(Benzyloxy)-6-bromopyridin-2-ol typically involves multi-step organic transformations starting from commercially available pyridine precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to reliable materials for their studies. The efficiency of these synthetic routes is crucial for large-scale production and commercialization purposes.

One notable application of 4-(Benzyloxy)-6-bromopyridin-2-ol is in the development of kinase inhibitors, where its structural motif aligns well with known binding pockets on target enzymes. Kinases play a central role in numerous cellular signaling pathways and are implicated in various diseases, making them attractive therapeutic targets. By leveraging the reactivity of the bromine and benzyloxy groups, chemists can design molecules that selectively inhibit aberrant kinase activity.

The role of computational chemistry in optimizing derivatives of 4-(Benzyloxy)-6-bromopyridin-2-ol cannot be overstated. Molecular modeling techniques have enabled researchers to predict the behavior of these compounds before experimental synthesis, saving time and resources. Predictive models can assess factors such as solubility, metabolic stability, and binding affinity, guiding medicinal chemists toward more effective drug candidates.

In conclusion,4-(Benzyloxy)-6-bromopyridin-2-ol (CAS No. 1956382-50-5) represents a valuable asset in pharmaceutical research due to its structural versatility and synthetic utility. Its applications span across multiple therapeutic domains, underscoring its importance as an intermediate in drug development. As research continues to evolve，this compound will likely remain a cornerstone in synthetic organic chemistry，facilitating innovative approaches to therapeutic innovation.